Cas no 60-17-3 (Phenylalanine)

• Product Name: Phenylalanine
• CAS No: 60-17-3
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 498817
• Update Time: 2026-04-29

Phenylalanine Chemical and Physical Properties

Names and Identifiers

• Phenylalanine
• 3-(p-fluorophenyl)-alanin
• 4-Fluoro-DL-tyrosine
• ALANINE,3-(PARA-FLUOROPHENYL)-
• 3-(4-Fluorophenyl)-2-aminopropionic acid
• 4-Fluoro-α-aminobenzenepropionic acid
• p-FPhe
• 2-azanyl-3-(4-fluorophenyl)propanoic acid
• 4-Fluorophenylalanine
• 4-FLUOROZN-DZTL-PHENYLALANINE
• 大肠杆菌表达系统

Computed Properties

• Exact Mass: 183.069557
• Monoisotopic Mass: 183.069557
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.9
• Topological Polar Surface Area: 63.3

Experimental Properties

• Density: 1.1939 (estimate)
• Melting Point: 253-255 deg C
• Boiling Point: 313.3°C at 760 mmHg
• Flash Point: 143.3°C
• Refractive Index: 1.555
• PSA: 63.32000
• LogP: 1.48040